4-((1,2,3,4,5,6-13C6)cyclohexatrienyl)-4-oxobutanoic acid
4-((1,2,3,4,5,6-13C6)cyclohexatrienyl)-4-oxobutanoic acid
Brand Name:
Vulcanchem
CAS No.:
1346600-75-6
VCID:
VC0119450
InChI:
InChI=1S/C10H10O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)/i1+1,2+1,3+1,4+1,5+1,8+1
SMILES:
C1=CC=C(C=C1)C(=O)CCC(=O)O
Molecular Formula:
C10H10O3
Molecular Weight:
184.141
4-((1,2,3,4,5,6-13C6)cyclohexatrienyl)-4-oxobutanoic acid
CAS No.: 1346600-75-6
Cat. No.: VC0119450
Molecular Formula: C10H10O3
Molecular Weight: 184.141
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346600-75-6 |
|---|---|
| Molecular Formula | C10H10O3 |
| Molecular Weight | 184.141 |
| IUPAC Name | 4-((1,2,3,4,5,6-13C6)cyclohexatrienyl)-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C10H10O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)/i1+1,2+1,3+1,4+1,5+1,8+1 |
| Standard InChI Key | KMQLIDDEQAJAGJ-DEHIIRIRSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)CCC(=O)O |
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